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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3429050

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with
the molecular formula CH3(CH2)12CH20H.[1] It is a white, waxy solid that finds extensive use
in the cosmetic industry as an emollient in products like cold creams, and as an intermediate in
the chemical synthesis of surfactants.[1] Its production can be derived from the hydrogenation
of myristic acid, which is found in palm kernel and coconut oils, or from petrochemical sources.
[1] Given its widespread application, a thorough understanding of its environmental
biodegradability and fate is crucial for assessing its ecological impact. This technical guide
provides a comprehensive overview of the existing data on the biodegradability and
environmental distribution of 1-tetradecanol, tailored for researchers, scientists, and
professionals in drug development.

Biodegradability Assessment

1-Tetradecanol is considered to be readily biodegradable, indicating that it is unlikely to persist
in the environment.[2][3] This conclusion is supported by data from standardized testing
protocols, which are summarized in the table below.

Quantitative Data on the Biodegradability of 1-
Tetradecanol
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Parameter Value Test System Reference

OECD Guideline

Ready .

) - 87% degradation 301D (Closed Bottle [3]
Biodegradability

Test)

Ready ] OECD Guideline 301B

) N Meets 10-day window ) [3]
Biodegradability (CO2 Evolution Test)
Biodegradation Rate )

52.5 L/hr Activated Sludge [2][4]

Constant
Calculated
Biodegradation Half- 5.5 days Sludge [2]
life

Experimental Protocol: OECD Guideline 301D (Ready
Biodegradability: Closed Bottle Test)

The Closed Bottle Test (OECD 301D) is a standard method for assessing the ready
biodegradability of chemical substances in an aerobic aqueous medium. The protocol involves
the following key steps:

o Preparation of the Test Medium: A mineral medium is prepared containing essential inorganic
salts and is saturated with air.

e Inoculum: The test is inoculated with a relatively small number of microorganisms from a
mixed population, typically activated sludge from a sewage treatment plant.

o Test Substance Addition: 1-Tetradecanol is added to the test bottles at a known
concentration, usually between 2 and 5 mg/L.

 Incubation: The sealed bottles are incubated in the dark at a constant temperature (typically
20°C) for a period of 28 days.

o Oxygen Measurement: The depletion of dissolved oxygen is measured periodically
throughout the test.
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» Calculation of Biodegradation: The percentage of biodegradation is calculated based on the
measured oxygen consumption relative to the theoretical oxygen demand (ThOD) of the test
substance.

o Pass Criteria: A substance is considered readily biodegradable if it achieves at least 60% of
its ThOD within a 10-day window, which begins when the degree of biodegradation has
reached 10%.
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Workflow for OECD 301D Ready Biodegradability Test

Preparation of Mineral Medium

:

Inoculation with Activated Sludge

:

Addition of 1-Tetradecanol

:

Incubation in Sealed Bottles (28 days)

:

Periodic Measurement of Dissolved Oxygen

:

Calculation of % Biodegradation vs. ThOD

:

Assessment against Pass Criteria (60% in 10-day window)

Click to download full resolution via product page

Caption: Workflow of the OECD 301D Ready Biodegradability Test.

Environmental Fate

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b3429050?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The environmental fate of a chemical describes its transport and transformation in various
environmental compartments. For 1-tetradecanol, its physicochemical properties largely
govern its distribution and persistence.

Atmospheric Fate

If released into the atmosphere, 1-tetradecanol is expected to exist solely in the vapor phase.
[4] It is susceptible to degradation by photochemically-produced hydroxyl radicals, with an
estimated atmospheric half-life of about 18 hours.[4] Direct photolysis is not expected to be a
significant removal process as 1-tetradecanol does not contain chromophores that absorb
light at wavelengths greater than 290 nm.[4]

Aquatic Fate

When released into water, 1-tetradecanol is expected to adsorb to suspended solids and
sediment due to its high organic carbon-water partition coefficient (Koc).[2] Volatilization from
water surfaces can occur, with estimated half-lives of 17 hours and 10 days for a model river
and lake, respectively.[2] However, this process is likely attenuated by adsorption to particulate
matter.[2] Hydrolysis is not considered an important environmental fate process for 1-
tetradecanol.[2]

Terrestrial Fate

In soil, 1-tetradecanol is expected to have low to no mobility based on its high Koc values.[4]
Volatilization from moist soil surfaces may occur, but will be significantly reduced by adsorption
to soil organic matter.[4] Biodegradation is anticipated to be a key process for the removal of 1-
tetradecanol from soil and water.[2]

Soil Sorption and Bioaccumulation

The tendency of a chemical to bind to soil particles and to accumulate in living organisms are
critical parameters for its environmental risk assessment.

Quantitative Data on Soil Sorption and Bioaccumulation
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Parameter Value Matrix Reference

Soil Organic Carbon-
Water Partition 18,197 - 34,674 Humic Acid [4]
Coefficient (Koc)

Soil Organic Carbon-
Water Partition 23,320 - 64,060 Suspended Solids [2]
Coefficient (Koc)

Bioconcentration

190 (estimated) Aquatic Organisms [2]
Factor (BCF)

Soil Sorption

The high Koc values for 1-tetradecanol indicate a strong tendency to adsorb to the organic
fraction of soil and sediment.[2][4] This strong sorption behavior significantly limits its mobility in
the environment, reducing the potential for leaching into groundwater.[4]

Bioaccumulation

Bioaccumulation is the process by which a chemical is absorbed by an organism from its
surrounding environment, leading to a concentration in the organism that is higher than in the
environment.[5] The estimated Bioconcentration Factor (BCF) of 190 suggests a high potential
for 1-tetradecanol to bioaccumulate in aquatic organisms.[2] However, it is important to note
that this value is an estimation. Other sources suggest that the bioaccumulation potential of
long-chain alcohols may be overestimated by models based on the octanol-water partition
coefficient (Log Kow) because these models do not account for metabolic biotransformation.[3]

Biodegradation Pathway

The aerobic biodegradation of 1-tetradecanol, a long-chain primary alcohol, is expected to
proceed through a well-established metabolic pathway. The initial step involves the oxidation of
the alcohol to the corresponding aldehyde, which is then further oxidized to a carboxylic acid
(myristic acid). This fatty acid subsequently enters the 3-oxidation cycle, where it is sequentially
broken down into two-carbon units in the form of acetyl-CoA. Acetyl-CoA then enters the citric
acid cycle (TCA cycle) for complete mineralization to carbon dioxide and water.
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Aerobic Biodegradation Pathway of 1-Tetradecanol
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Caption: Aerobic biodegradation pathway of 1-tetradecanol.
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Aquatic Toxicity

Despite its ready biodegradability, 1-tetradecanol is classified as very toxic to aquatic
organisms and may cause long-term adverse effects in the aquatic environment.[6][7] This
highlights the importance of controlling its release into aquatic ecosystems.

Suantitative [ \quatic Toxici

Endpoint Value Species Reference
Senedesmus

EC50 0.97 mg/L ] [3]
subspicatus (Algae)
Senedesmus

ECO 0.30 mg/L ) [3]
subspicatus (Algae)
Senedesmus

EC10 0.73 mg/L _ [3]
subspicatus (Algae)

Chronic NOECrepro 0.0098 mg/L Invertebrates [3]

Conclusion

1-Tetradecanol is a readily biodegradable substance that is not expected to persist in the
environment. Its primary removal mechanism is microbial degradation, with a relatively short
atmospheric half-life. Due to its high soil sorption coefficient, it exhibits low mobility in soil and
sediment, minimizing the risk of groundwater contamination. While there is a potential for
bioaccumulation, this may be mitigated by metabolic processes. A significant consideration is
its high acute and chronic toxicity to aquatic organisms, which necessitates careful
management of its release into the environment. This technical guide provides a consolidated
resource for understanding the environmental behavior of 1-tetradecanol, supporting informed
decision-making in its application and management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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